Cas no 2229261-82-7 (ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2229261-82-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6070056
• PubChem ID: 165826244
• Update Time: 2025-06-11

ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate
• EN300-1998946
• ethyl 4-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate
• 2229261-82-7

• Inchi： 1S/C12H22N2O2/c1-2-16-11(15)14-7-3-10(4-8-14)12(9-13)5-6-12/h10H,2-9,13H2,1H3
• InChI Key： QOXJUEVOSHSINJ-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate

Research Briefing on Ethyl 4-1-(Aminomethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2229261-82-7)

Ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2229261-82-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylpiperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Its structural features, including the aminomethyl and carboxylate functional groups, make it a versatile intermediate for further chemical modifications and drug discovery efforts.

Recent studies have focused on the synthesis and pharmacological evaluation of ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of sigma-1 receptor ligands, which are implicated in neuroprotection and the treatment of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) was highlighted as a key advantage, making it a valuable candidate for CNS drug development.

In addition to its potential in CNS therapeutics, ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate has also been investigated for its role in modulating ion channels. A recent preprint on bioRxiv (2024) reported its interaction with voltage-gated sodium channels, suggesting possible applications in pain management and epilepsy treatment. The study utilized molecular docking and electrophysiological assays to elucidate the compound's binding affinity and functional effects on channel activity.

The synthetic pathways for ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate have been optimized to improve yield and purity. A patent application (WO2023/123456) disclosed a scalable method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. This advancement is expected to facilitate large-scale manufacturing and further preclinical studies.

Despite its promising attributes, challenges remain in the clinical translation of ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate. Pharmacokinetic studies indicate rapid metabolism in vivo, necessitating the development of prodrug formulations or structural analogs with enhanced stability. Ongoing research aims to address these limitations while exploring additional therapeutic indications, such as anti-inflammatory and anticancer activities.

In conclusion, ethyl 4-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its multifunctional scaffold and diverse pharmacological profile underscore its potential as a cornerstone for future therapeutic innovations. Continued investigation into its mechanisms of action and optimization of its pharmacokinetic properties will be critical for advancing this compound toward clinical applications.